Cas no 93801-18-4 (N-(p-Aminophenethyl)spiperone)
N-(p-Aminophenethyl)spiperone structure
Product Name:N-(p-Aminophenethyl)spiperone
CAS No:93801-18-4
MF:C31H35FN4O2
MW:514.633610963821
CID:806883
PubChem ID:125085
Update Time:2025-04-19
N-(p-Aminophenethyl)spiperone Chemical and Physical Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
- N-(p-Aminophenethyl)spiperone
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]...
- 3-[2-(4-aminophenyl)ethyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
- FALCARINDIOL
- [125I]-N-(p-Aminophenethyl)spiroperidol
- 3-<2'-(p-aminophenyl)ethyl>-8-<3'-(p-fluorobenzoyl)propyl>-4-oxo-1-phenyl-1,3,8-triazaspiro<4.5>decane
- N-(4-Aminophenethyl)spiperone
- N-(4-Aminophenethyl)spiroperidol
- N-(p-Aminophenethyl)spiroperidol
- NAPES
- NAPS
- FT-0661987
- Q27216279
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-(4-aminophenyl)ethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-, (5Z,11alpha,13E,15R)-
- CHEBI:125669
- DTXSID70239663
- BRD-K91862102-001-01-3
- Flurbiprofen Acyl-?-D-glucuronide
- 93801-18-4
-
- Inchi: 1S/C31H35FN4O2/c32-26-12-10-25(11-13-26)29(37)7-4-19-34-21-17-31(18-22-34)30(38)35(20-16-24-8-14-27(33)15-9-24)23-36(31)28-5-2-1-3-6-28/h1-3,5-6,8-15H,4,7,16-23,33H2
- InChI Key: OFOJSVPHSJPGKK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(CCCN1CCC2(C(N(CCC3C=CC(=CC=3)N)CN2C2C=CC=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 514.27400
- Monoisotopic Mass: 514.274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 779
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9A^2
- XLogP3: 4.9
Experimental Properties
- Color/Form: Grayish white to grayish white - yellow solid
- Density: 1.27
- Melting Point: 106-108°C
- Boiling Point: 736.5°Cat760mmHg
- Flash Point: 399.2°C
- Refractive Index: 1.653
- PSA: 69.88000
- LogP: 5.27640
N-(p-Aminophenethyl)spiperone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618915-1mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 1mg |
$ 161.00 | 2023-04-19 | ||
| TRC | A618915-2mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 2mg |
$ 287.00 | 2023-04-19 | ||
| TRC | A618915-5mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 5mg |
$ 666.00 | 2023-04-19 | ||
| TRC | A618915-10mg |
N-(p-Aminophenethyl)spiperone |
93801-18-4 | 10mg |
$ 1206.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207924-1mg |
N-(p-Aminophenethyl)spiperone, |
93801-18-4 | 1mg |
¥2482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207924-1 mg |
N-(p-Aminophenethyl)spiperone, |
93801-18-4 | 1mg |
¥2,482.00 | 2023-07-10 |
N-(p-Aminophenethyl)spiperone Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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